1H-indole-2-carbaldehyde thiosemicarbazone

• IUPAC Name: [(E)-1H-indol-2-ylmethylideneamino]thiourea
• InChI: InChI=1S/C10H10N4S/c11-10(15)14-12-6-8-5-7-3-1-2-4-9(7)13-8/h1-6,13H,(H3,11,14,15)/b12-6+
• InChI Key: DMZWHYDVGXCMFS-WUXMJOGZSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(N2)C=NNC(=S)N
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(N2)/C=N/NC(=S)N
• Molecular Formula: C10H10N4S
• Molecular Weight: 218.28 g/mol

Description

1H-indole-2-carbaldehyde thiosemicarbazone is a derivative of indole, a heterocyclic compound. It belongs to the family of thiosemicarbazones, which are known for their wide range of pharmacological properties. These compounds have been attracting attention for their potential in synthetic chemistry and their broad spectrum of pharmacological activities such as antimicrobial, analgesic, anticonvulsant, antiviral, antihypertensive, anti-asthmatic, antidepressant, anti-Alzheimer, antimalaria, antidiabetic, and anti-HIV activities.

Synthesis Analysis

Thiosemicarbazones are synthesized in excellent yield reaction of indole derivatives with thiosemicarbazides. These thiosemicarbazones are then reacted with ethyl bromoacetate to produce original heterocyclic-substituted indole derivatives possessing a 4-oxo-thiazolidine group. The compounds are obtained through a synthetic route of only two steps, with yields that varied between 33.6 and 90.4%.

Molecular Structure Analysis

The molecular structure of these compounds is revealed through various spectral techniques such as FT-IR, 1H NMR, 13C NMR, and mass spectrometry. For instance, the IR spectrum shows peaks at 3310 and 3140 (NH), 1548 (C=N), 1273 and 1195 (C=S) cm−1.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the reaction of indole derivatives with thiosemicarbazides to form thiosemicarbazones, followed by a reaction with ethyl bromoacetate to produce heterocyclic-substituted indole derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are characterized using various techniques. For instance, one of the compounds was reported to be a white solid with a melting point of 237.7–238.5 °C.

Mechanism of Action

While the exact mechanism of action of 1H-indole-2-carbaldehyde thiosemicarbazone is not explicitly mentioned in the papers retrieved, thiosemicarbazones in general have been reported to exhibit various pharmacological properties, including antiviral, antibacterial, and antitumor activities. Some compounds were found to inhibit lymphocyte proliferation and suppress the in-vitro production of TNF-α and NO.

Future Directions

The future directions in the research of 1H-indole-2-carbaldehyde thiosemicarbazone and its derivatives could involve further exploration of their pharmacological properties and potential applications in medicine. For instance, their anti-inflammatory and antioxidant properties could be further investigated. Additionally, their potential as scaffolds for the development of new drugs could be explored.